![molecular formula C21H26ClFN4O2 B2394691 2-[4-(5-chloro-2-fluorobenzoyl)piperazin-1-yl]-N-(1-cyanocycloheptyl)acetamide CAS No. 1211820-92-6](/img/structure/B2394691.png)
2-[4-(5-chloro-2-fluorobenzoyl)piperazin-1-yl]-N-(1-cyanocycloheptyl)acetamide
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Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, [4-(2-chloro-4-fluorobenzoyl)piperazin-1-yl]-(oxolan-2-yl)methanone, are available. It has a molecular formula of C16H18ClFN2O3, a molecular weight of 340.78, and a predicted boiling point of 548.7±50.0 °C. Its predicted density is 1.369±0.06 g/cm3 .Scientific Research Applications
- Some compounds exhibited antibacterial activity, with one showing good efficacy against Bacillus subtilis and Staphylococcus aureus .
- Derivatives of 3-(piperazin-1-yl)-1,2-benzothiazole act as dopamine and serotonin antagonists, used in antipsychotic drugs .
- This compound’s hybrid structure combines isothiazole and piperazine moieties, offering potential for novel drug design .
- Examples include oxidosqualene cyclase inhibitors, urinary dysfunction treatments, and antibacterial agents .
Antibacterial Activity
Medicinal Chemistry
Bioactive Scaffold Exploration
Antiviral and Antipsychotic Properties
Benzisothiazole Derivatives
Fluazifop Synthesis Intermediate
Mechanism of Action
Target of Action
Compounds with similar structures, such as piperazine derivatives, have been known to exhibit a wide range of biological activities . They can act as antagonists for dopamine and serotonin receptors and are used as antipsychotic drug substances .
Mode of Action
Based on the structure and the known activities of similar compounds, it can be hypothesized that it interacts with its targets (potentially dopamine and serotonin receptors) and induces changes in their activity . This interaction could potentially alter the signaling pathways associated with these receptors, leading to changes in cellular functions.
Biochemical Pathways
These pathways play crucial roles in various physiological processes, including mood regulation, sleep, and cognition .
Pharmacokinetics
Similar compounds have been studied for their pharmacokinetic properties . The absorption, distribution, metabolism, and excretion of a compound significantly impact its bioavailability and therapeutic efficacy.
Result of Action
Based on the potential targets and the known effects of similar compounds, it can be hypothesized that this compound could potentially alter cellular functions by modulating the activity of dopamine and serotonin receptors .
properties
IUPAC Name |
2-[4-(5-chloro-2-fluorobenzoyl)piperazin-1-yl]-N-(1-cyanocycloheptyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClFN4O2/c22-16-5-6-18(23)17(13-16)20(29)27-11-9-26(10-12-27)14-19(28)25-21(15-24)7-3-1-2-4-8-21/h5-6,13H,1-4,7-12,14H2,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFYHQRCZZRECSI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(C#N)NC(=O)CN2CCN(CC2)C(=O)C3=C(C=CC(=C3)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClFN4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[4-(5-chloro-2-fluorobenzoyl)piperazin-1-yl]-N-(1-cyanocycloheptyl)acetamide |
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